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Compound of Interest

Compound Name: Mercury(l) iodide

Cat. No.: B3057228

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical
properties of Mercury(l) iodide (HgzIz2), a compound of historical and continued interest in
various scientific domains. This document outlines its molar mass and density, provides
detailed experimental protocols for their determination, and illustrates a key chemical
transformation. The information presented herein is intended to support research and
development activities where precise material characterization is paramount.

Quantitative Physicochemical Data

The molar mass and density of Mercury(l) iodide are critical parameters for stoichiometric
calculations, formulation development, and material characterization. A summary of these
properties is presented in Table 1.

Property Value Units
Molar Mass 654.99 g/mol
Density ~7.7 g/cm3[1][2]

Note: The density is an approximate value as it can be influenced by the crystalline form and
purity of the substance.
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Experimental Protocols for Property Determination

Accurate determination of the molar mass and density of Mercury(l) iodide requires rigorous
experimental procedures. The following sections detail standardized methodologies that can be
adapted for this specific compound.

Determination of Molar Mass

While the molar mass of a pure compound like Mercury(l) iodide is typically calculated from
the atomic masses of its constituent elements as found on the periodic table, experimental
verification can be performed using colligative properties. One such method is Freezing Point
Depression.

Principle: The freezing point of a solvent is depressed when a solute is dissolved in it. The
extent of this depression is directly proportional to the molal concentration of the solute. By
measuring this change, the molar mass of the solute can be determined.

Methodology:

e Solvent Selection: Choose a solvent in which Mercury(l) iodide is sparingly soluble and
does not react. Due to the very low aqueous solubility of Mercury(l) iodide, a non-agueous
solvent would be necessary. Historically, some solubility has been noted in castor oil[1]. The
chosen solvent must have a known freezing point depression constant (Kf).

o Apparatus: A precise thermometer or temperature probe, a test tube, a beaker for a cooling
bath, and an analytical balance are required.

e Procedure: a. Accurately weigh a known mass of the chosen solvent into a test tube. b.
Determine the freezing point of the pure solvent by gradually cooling it in a cooling bath and
recording the temperature at which it freezes. c. Accurately weigh a small, known mass of
dry Mercury(l) iodide powder. d. Add the Mercury(l) iodide to the solvent in the test tube
and ensure it dissolves completely. Gentle agitation may be required. e. Determine the
freezing point of the resulting solution using the same cooling method.

o Calculation: a. Calculate the change in freezing point (ATf) = Freezing point of pure solvent -
Freezing point of the solution. b. Calculate the molality (m) of the solution using the formula:
ATf = Kf * m. c. From the molality, calculate the moles of solute (Mercury(l) iodide) =
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molality * mass of solvent (in kg). d. Finally, calculate the experimental molar mass = mass of
Mercury(l) iodide (in g) / moles of Mercury(l) iodide.

Determination of Density

The density of a solid material such as Mercury(l) iodide can be accurately determined using
Gas Pycnometry.

Principle: Gas pycnometry measures the volume of a solid object by determining the volume of
gas displaced by the object. Helium is often used as the displacement gas due to its inert
nature and small atomic size, which allows it to penetrate small pores. The density is then
calculated from the measured volume and the mass of the sample.

Methodology:
o Apparatus: A gas pychometer and an analytical balance are required.

e Procedure: a. Accurately weigh a sample of dry Mercury(l) iodide powder using an
analytical balance. Record this mass. b. Place the weighed sample into the sample chamber
of the gas pycnometer. c. Seal the sample chamber and follow the instrument's instructions
to purge the chamber with the analysis gas (typically helium) to remove any adsorbed gases
from the sample surface. d. The instrument will then automatically carry out a series of gas
expansions between a reference chamber and the sample chamber to determine the volume
of the solid sample.

o Calculation: a. The density (p) is calculated using the formula: p = mass / volume. b. The
mass is the value obtained from the analytical balance. c. The volume is the value
determined by the gas pycnometer.

Chemical Properties and Transformations

Mercury(l) iodide is a photosensitive compound that undergoes decomposition upon exposure
to light or heat.[1][3] This transformation is a critical consideration in the handling, storage, and
application of this material.

Decomposition Pathway
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The primary decomposition pathway for Mercury(l) iodide involves a disproportionation
reaction, yielding elemental mercury (Hg) and Mercury(ll) iodide (Hgl2).[3] This reaction is
responsible for the characteristic color change of the compound from yellow to a greenish hue
upon exposure to light, due to the formation of finely dispersed metallic mercury.[2][3]

The following diagram illustrates this decomposition process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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